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Compound of Interest

Compound Name: 1,4-Dioxane dibromide

Cat. No.: B15343274

For Researchers, Scientists, and Drug Development Professionals
Introduction

1,4-Dioxane dibromide (DD), a complex of bromine and 1,4-dioxane, serves as a convenient
and effective solid brominating agent.[1] This orange-colored solid is considered a "soft acting”
brominating reagent, making it suitable for reactions with highly reactive systems.[2] Its solid
form offers significant advantages over handling liquid bromine, improving procedural simplicity
and safety.[1] Key applications include the highly regioselective electrophilic bromination of
aromatic compounds, such as coumarins and phenols, and the a-bromination of ketones.[1][2]
Notably, it has been successfully utilized in solvent-free reaction conditions, which enhances its
environmental friendliness and can lead to faster, more efficient reactions with higher product

purity compared to solvent-based methods.[1]

Reagent Profile
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Property Value

Chemical Name 1,4-Dioxane, compound with bromine (1:1)[3]

Dioxane dibromide, Bromine-1,4-dioxane

Synonyms complex[4][5]

CAS Number 15481-39-7[6]

Molecular Formula CaHsBr202[6]

Molecular Weight 247.91 g/mol [3][6]

Appearance Orange-coloured solid[7] / Clear red Liquid[3]
Melting Point 60-61 °C[3][8]

Safety Precautions and Handling

Reactions involving 1,4-Dioxane dibromide and its precursor, 1,4-dioxane, require strict
adherence to safety protocols due to the hazardous nature of the chemicals involved.

Engineering Controls:

 All operations must be conducted in a certified chemical fume hood to avoid inhalation of
vapors or fumes, such as the liberated hydrogen bromide gas during reactions.[7][9][10]

o Use explosion-proof electrical, ventilating, and lighting equipment.[5][11]

o All metal parts of the equipment must be grounded to prevent ignition of vapors by static
electricity discharge.[5]

Personal Protective Equipment (PPE):
o Eye Protection: Wear NIOSH-approved safety goggles or glasses.[9][10]

» Hand Protection: Butyl gloves are recommended. Always consult the glove manufacturer's
resistance guide.[9]
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» Skin and Body Protection: A fire/flame-resistant lab coat, full-length pants, and closed-toe
shoes are mandatory.[9][10]

Safe Handling:

Avoid contact with skin, eyes, and clothing.[4][9]

Keep away from sources of ignition such as open flames, hot surfaces, and sparks.[5][11]

Store the container tightly closed in a dry, cool, and well-ventilated place, away from
incompatible materials.[4][9] The prepared solid reagent should be stored in a refrigerator
below 0 °C.[7]

Wash hands thoroughly after handling the material.[5][9]
First Aid Measures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration and seek
immediate medical attention.[5][9]

» Skin Contact: Wash off immediately with soap and plenty of water while removing all
contaminated clothing. Consult a physician.[5][9]

o Eye Contact: Rinse immediately and thoroughly with plenty of water for at least 15 minutes,
also under the eyelids. Immediate medical attention is required.[5][9]

 Ingestion: Do NOT induce vomiting. Clean mouth with water and call a physician
immediately.[5][9]

Experimental Protocols
Protocol 1: Preparation of 1,4-Dioxane Dibromide (DD)

This protocol details the synthesis of the solid 1,4-Dioxane dibromide complex from liquid
bromine and 1,4-dioxane, adapted from the procedure reported by Chaudhuri et al.[7]

Materials:

e 1,4-Dioxane (reagent grade)
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e Bromine

 Ice-water bath

 Stirring apparatus

« Filtration apparatus

» Desiccator

Procedure:

e Place 8 mL (8.1 g, 92 mmol) of 1,4-dioxane in a flask and cool it in an ice-water bath.[7]

e While stirring, add 3 mL (9.3 g, 58.1 mmol) of bromine dropwise to the cold dioxane. An
orange-colored solid will precipitate.[7]

 After the addition is complete, remove the flask from the ice bath and continue stirring the
reaction mixture at room temperature for an additional 2 hours.[7]

o Filter the resulting orange solid product.[7]
e Wash the solid with a small amount of cold dioxane.[7]
o Dry the product in a desiccator under reduced pressure. The typical yield is around 65%.[7]

o Store the dried 1,4-Dioxane dibromide in a tightly sealed container in a refrigerator at a
temperature below 0 °C for long-term stability.[7]
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1. Place Dioxane in Flask

i

2. Coolto 0-5 °C
(Ice Bath)

i

3. Add Bromine Dropwise
(Stirring)

i

4. Stir for 2h at Room Temp

Reagent Breparation

Precipitate Forms
'

5. Filter Orange Solid

i

6. Wash with Cold Dioxane

i

7. Dry Under Vacuum

8. Store at< 0 °C

Product Isolation & Storage

Diagram 1: Workflow for Preparation of 1,4-Dioxane Dibromide
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Diagram 3: Proposed Mechanism for Electrophilic Bromination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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